N-(2-fluorophenyl)-N'-[5-(2-phenylethyl)-1,3,4-thiadiazol-2-yl]urea

• IUPAC Name: 1-(2-fluorophenyl)-3-[5-(2-phenylethyl)-1,3,4-thiadiazol-2-yl]urea
• InChI: InChI=1S/C17H15FN4OS/c18-13-8-4-5-9-14(13)19-16(23)20-17-22-21-15(24-17)11-10-12-6-2-1-3-7-12/h1-9H,10-11H2,(H2,19,20,22,23)
• InChI Key: RDQBJMLYYVZYFO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCC2=NN=C(S2)NC(=O)NC3=CC=CC=C3F
• Molecular Formula: C17H15FN4OS
• Molecular Weight: 342.4 g/mol

Description

The compound belongs to the family of ureas that incorporate 1,3,4-thiadiazol rings, a class known for their diverse biological activities and potential applications in various fields of chemistry and medicine. These compounds are of interest due to their potential antimicrobial activities and unique structural properties.

Synthesis Analysis

Synthesis of related compounds typically involves the reaction of appropriate isocyanates with amino-thiadiazoles. For example, Shi et al. (2011) synthesized a similar compound, N-(2,6-difluorobenzoyl)-N'-[5-(4-trifluoromethylphenyl)-1,3,4-thiadiazol-2-yl]urea, by reacting 2-amino-5-(4-trifluoromethylphenyl)-1,3,4-thiadiazole with 2,6-difluorobenzoyl isocyanate (Shi, 2011).

Molecular Structure Analysis

The molecular structure of urea derivatives can be elucidated using X-ray crystallography, NMR, MS, and IR techniques. For instance, Zhang et al. (2017) used these methods to characterize the crystal structure and spectral properties of a related urea compound, providing insights into its molecular geometry, electronic transitions, and spectral features (Zhang et al., 2017).